Cas no 1250729-84-0 ((3-chloro-4-fluorophenyl)methyl(pentyl)amine)

• Product Name: (3-chloro-4-fluorophenyl)methyl(pentyl)amine
• CAS No: 1250729-84-0
• MF: C₁₂H₁₇ClFN
• MW: 229.721485853195
• CID: 5177749
• PubChem ID: 62538256
• Update Time: 2025-10-31

(3-chloro-4-fluorophenyl)methyl(pentyl)amine Chemical and Physical Properties

Names and Identifiers

• [(3-Chloro-4-fluorophenyl)methyl](pentyl)amine
• Benzenemethanamine, 3-chloro-4-fluoro-N-pentyl-
• (3-chloro-4-fluorophenyl)methyl(pentyl)amine

• Inchi： 1S/C12H17ClFN/c1-2-3-4-7-15-9-10-5-6-12(14)11(13)8-10/h5-6,8,15H,2-4,7,9H2,1H3
• InChI Key： ONYPJQYRSOXUKC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CNCCCCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 166
• XLogP3: 3.8
• Topological Polar Surface Area: 12

Additional information on (3-chloro-4-fluorophenyl)methyl(pentyl)amine

Introduction to (3-chloro-4-fluorophenyl)methyl(pentyl)amine and Its Significance in Modern Chemical Research

Compound with the CAS number 1250729-84-0 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The compound, formally known as (3-chloro-4-fluorophenyl)methyl(pentyl)amine, represents a unique structural motif that has been explored for its potential biological activities and synthetic utility. This introduction delves into the properties, applications, and recent advancements associated with this compound, highlighting its relevance in contemporary scientific endeavors.

The molecular structure of (3-chloro-4-fluorophenyl)methyl(pentyl)amine consists of a phenyl ring substituted with both chloro and fluoro groups at the 3rd and 4th positions, respectively. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for drug discovery. The presence of a pentyl amine moiety at the para position further enhances its potential as a pharmacophore, enabling interactions with various biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The unique structural features of (3-chloro-4-fluorophenyl)methyl(pentyl)amine have made it a subject of intense investigation. Studies have demonstrated its ability to interact with specific enzymes and receptors, suggesting its potential as an intermediate in the synthesis of more complex bioactive molecules.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases. The chloro and fluoro substituents in the phenyl ring of (3-chloro-4-fluorophenyl)methyl(pentyl)amine have been shown to enhance binding affinity to kinase active sites. This has led to the exploration of derivatives of this compound as lead compounds for kinase inhibitor development.

Moreover, the amine group at the para position provides a handle for further chemical modification, allowing researchers to fine-tune the pharmacological properties of the molecule. This flexibility has enabled the synthesis of a series of analogs that exhibit varying degrees of potency and selectivity. Such structural diversification is crucial for optimizing drug candidates and minimizing off-target effects.

The synthesis of (3-chloro-4-fluorophenyl)methyl(pentyl)amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of chloro and fluoro substituents typically involves halogenation reactions, which must be carefully monitored to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in both academic research and industrial applications.

In addition to its potential as a drug intermediate, (3-chloro-4-fluorophenyl)methyl(pentyl)amine has also been explored as a building block for materials science applications. The unique electronic properties of the phenyl ring system make it suitable for use in organic electronics, where it can contribute to the development of novel conductive polymers and small-molecule semiconductors.

The impact of this compound on modern chemical research extends beyond its direct applications. It serves as an inspiration for designing new molecular architectures that combine functional groups in innovative ways. By studying the properties and reactivity patterns of (3-chloro-4-fluorophenyl)methyl(pentyl)amine, researchers gain valuable insights into how structural modifications can influence biological activity. These insights are often translated into broader principles that guide future drug discovery efforts.

The future prospects for this compound are promising, with ongoing research aimed at uncovering new therapeutic applications and refining synthetic strategies. Collaborative efforts between chemists, biologists, and pharmacologists are essential for fully realizing the potential of molecules like (3-chloro-4-fluorophenyl)methyl(pentyl)amine. As our understanding of biological systems continues to evolve, so too will our ability to harness the power of such compounds to address complex diseases.